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Compound of Interest

Compound Name: S65487 hydrochloride

Cat. No.: B8218010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive protocols for the solubilization and preparation

of S65487 hydrochloride in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is

crucial for ensuring the stability, and efficacy of the compound in research settings.

Compound Information
S65487, also known as VOB560, is a potent and selective second-generation inhibitor of the

anti-apoptotic protein B-cell lymphoma 2 (BCL-2).[1][2][3] It is a pro-drug of S55746.[2][3][4]

S65487 binds to the BH3 hydrophobic groove of BCL-2, thereby inducing apoptosis in cancer

cells.[2][3] Notably, it demonstrates high selectivity for BCL-2 with poor affinity for other BCL-2

family members such as MCL-1, BFL-1, and BCL-XL.[1][2][3] This targeted mechanism of

action makes it a compound of significant interest in oncology research, particularly for

hematological malignancies.[2][3][5]

Solubility Data
S65487 hydrochloride exhibits high solubility in DMSO, although the reported values vary

slightly across different suppliers. It is recommended to use freshly opened, anhydrous DMSO

to achieve optimal dissolution, as hygroscopic DMSO can negatively impact solubility.[2]
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 200 278.84
Ultrasonic assistance

is recommended.[6]

DMSO 160 223.07
Sonication is

recommended.[1]

DMSO 90 119.41

Ultrasonic assistance

is recommended. Use

newly opened DMSO.

[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol outlines the preparation of a 10 mM stock solution of S65487 hydrochloride in

DMSO, a common starting concentration for in vitro assays.

Materials:

S65487 hydrochloride powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Vortex mixer

Water bath sonicator

Procedure:

Aliquoting the Compound: Allow the vial of S65487 hydrochloride to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of S65487 hydrochloride powder in a

sterile vial. For example, to prepare 1 mL of a 10 mM solution (Molecular Weight: 753.72

g/mol ), weigh out 0.7537 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

S65487 hydrochloride powder.

Dissolution:

Cap the vial tightly and vortex for 1-2 minutes to facilitate initial mixing.

If the compound is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes.

[1][2][6] Gentle heating (37°C) can also be applied if necessary, but avoid excessive heat

to prevent degradation.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[2][6]

Preparation of In Vivo Formulations
For animal studies, S65487 hydrochloride is often formulated in a vehicle containing DMSO

as a co-solvent. The following are examples of commonly used formulations. It is crucial to

perform tolerability studies for any new formulation.

Formulation 1: DMSO/PEG300/Tween-80/Saline[1][2]

Materials:

S65487 hydrochloride

Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)
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Sterile Saline (0.9% NaCl)

Procedure:

Prepare a concentrated stock solution of S65487 hydrochloride in DMSO (e.g., 45 mg/mL).

[2]

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 to the DMSO solution and mix thoroughly until the solution is clear.

Add Tween-80 and mix until a homogenous solution is formed.

Finally, add the saline to reach the desired final volume and concentration. Mix well.

The final solvent ratio should be approximately 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.[1][2] The reported solubility in this vehicle is ≥ 4.5 mg/mL.[2]

Formulation 2: DMSO/Corn Oil[2]

Materials:

S65487 hydrochloride

Anhydrous DMSO

Sterile Corn Oil

Procedure:

Prepare a concentrated stock solution of S65487 hydrochloride in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Add the corn oil to the DMSO solution and mix thoroughly until a clear and homogenous

solution is achieved.

The final solvent ratio is typically 10% DMSO and 90% Corn Oil.[2] The reported solubility in

this vehicle is ≥ 4.5 mg/mL.[2]
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Visualizations
S65487 Hydrochloride Mechanism of Action

Apoptotic Pathway

S65487 HCl BCL-2Inhibits BAX/BAKInhibits Caspase
Activation

Activates ApoptosisInduces

Click to download full resolution via product page

Caption: S65487 hydrochloride inhibits BCL-2, leading to apoptosis.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing S65487 hydrochloride stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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